Cas no 2229166-49-6 (tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate)

Tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate is a specialized carbamate-protected intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, an imidazole ring with an amino substituent, and a phenolic hydroxyl group, making it valuable for selective deprotection and further functionalization. The Boc group enhances stability during synthetic processes, while the imidazole moiety offers potential for coordination chemistry or heterocyclic derivatization. This compound is particularly useful in the development of bioactive molecules, such as kinase inhibitors or metal-chelating agents, due to its multifunctional reactivity. Its well-defined purity and consistent performance make it a reliable building block for advanced medicinal chemistry applications.

tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate structure

2229166-49-6 structure

Product Name:tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate

CAS No:2229166-49-6

MF:C₁₄H₁₈N₄O₃

MW:290.317722797394

CID:6000305

PubChem ID:165966372

Update Time:2025-08-03

tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate
- tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate
- EN300-1900304
- 2229166-49-6
- Inchi： 1S/C14H18N4O3/c1-14(2,3)21-13(20)17-8-4-5-9(11(19)6-8)10-7-16-12(15)18-10/h4-7,19H,1-3H3,(H,17,20)(H3,15,16,18)
- InChI Key： JPFRZFZVANHDET-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC(=C(C=1)O)C1=CN=C(N)N1)=O)C(C)(C)C

Computed Properties

Exact Mass: 290.13789045g/mol
Monoisotopic Mass: 290.13789045g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 113Å²

tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1900304-1g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	1g	$1543.0	2023-09-18
Enamine	EN300-1900304-5g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	5g	$4475.0	2023-09-18
Enamine	EN300-1900304-10g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	10g	$6635.0	2023-09-18
Enamine	EN300-1900304-0.05g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	0.05g	$1296.0	2023-09-18
Enamine	EN300-1900304-0.1g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	0.1g	$1357.0	2023-09-18
Enamine	EN300-1900304-0.25g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	0.25g	$1420.0	2023-09-18
Enamine	EN300-1900304-0.5g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	0.5g	$1482.0	2023-09-18
Enamine	EN300-1900304-1.0g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	1g	$1543.0	2023-05-23
Enamine	EN300-1900304-2.5g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	2.5g	$3025.0	2023-09-18
Enamine	EN300-1900304-5.0g	tert-butyl N-[4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenyl]carbamate	2229166-49-6	5g	$4475.0	2023-05-23

tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate Related Literature

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Additional information on tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate

Research Brief on tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate (CAS: 2229166-49-6)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate (CAS: 2229166-49-6) as a promising scaffold for drug discovery. This compound, characterized by its unique imidazole and carbamate functionalities, has garnered attention for its potential applications in targeting various biological pathways, including inflammation, oncology, and infectious diseases. The following brief synthesizes the latest research findings and developments related to this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate derivatives. The study demonstrated that modifications at the imidazole and carbamate moieties significantly influenced the compound's binding affinity to target proteins, particularly in the context of kinase inhibition. The lead compound exhibited nanomolar potency against specific kinases implicated in cancer progression, suggesting its potential as a therapeutic agent.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role in modulating inflammatory responses. The researchers utilized a combination of in vitro and in vivo models to assess the efficacy of tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate in suppressing pro-inflammatory cytokines. The results indicated a dose-dependent reduction in cytokine levels, with minimal cytotoxicity, positioning the compound as a candidate for anti-inflammatory drug development.

From a synthetic chemistry perspective, a 2024 report in Organic Process Research & Development detailed an optimized large-scale synthesis route for tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate. The report emphasized the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance yield and reduce environmental impact. This advancement is critical for facilitating the compound's transition from laboratory-scale research to industrial production.

In summary, tert-butyl N-4-(2-amino-1H-imidazol-5-yl)-3-hydroxyphenylcarbamate (CAS: 2229166-49-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, making it a compound of significant interest in the chemical biology and medicinal chemistry communities.